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Compound of Interest

Compound Name: Acid red 426

Cat. No.: B1168847

Notice to the Reader: Despite a comprehensive search of scientific literature and chemical
databases, there is a significant lack of publicly available information regarding the specific
research applications of Acid Red 426 (CAS number 118548-20-2). The information that is
available primarily pertains to its industrial use as a dye. Consequently, this guide cannot
provide the detailed experimental protocols, quantitative data, and signaling pathway diagrams
requested for a research-focused audience.

This document aims to provide a general overview based on the limited available data and the
broader context of acid dyes in research.

Chemical and Physical Properties

Acid Red 426 is an acid dye, a class of dyes that are typically sodium salts of sulfonic acids.
These dyes are anionic, meaning they carry a negative charge. This property is central to their
application in staining and dyeing.
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Property Value Source

CAS Number 118548-20-2 [1]

C.l. Acid Red 426, Telon Red
Synonyms [1]
BR-CL, Telon Red BR-CL 250

Molecular Formula Not consistently reported
Appearance Powder [2]
Solubility Soluble in water [3]

Industrial Applications

The primary documented use of Acid Red 426 is in the industrial sector, particularly for dyeing
textiles such as wool, silk, and nylon, as well as in the formulation of inks.[2][3] Its application in
these fields relies on the electrostatic interaction between the anionic dye molecules and the
cationic sites on the fibers.

Potential Research Applications (General Context of
Acid Dyes)

While specific research applications for Acid Red 426 are not documented, acid dyes, in
general, are utilized in various biological and chemical research areas. These applications are
based on their ability to bind to positively charged molecules, primarily proteins.

Histological Staining

Acid dyes are fundamental reagents in histology for staining cytoplasm, connective tissue, and
other extracellular matrix components.[4] They serve as counterstains to basic dyes (which
stain cell nuclei). For instance, eosin, a widely used acid dye, stains the cytoplasm and
collagen pink, providing contrast to the blue-purple of hematoxylin-stained nuclei. It is plausible
that Acid Red 426 could be investigated for similar purposes, though no such studies have
been found.

Protein Quantification
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The principle of dye-binding to proteins can be adapted for quantitative analysis.
Spectrophotometric methods can be developed based on the change in absorbance when an
acid dye binds to a protein. However, there is no evidence of Acid Red 426 being used in
established protein quantification assays.

Experimental Workflows and Methodologies
(Hypothetical)

Given the absence of specific protocols for Acid Red 426, a hypothetical workflow for its
evaluation as a histological stain is presented below. This is a generalized procedure and
would require significant optimization.

Click to download full resolution via product page

Caption: Hypothetical workflow for evaluating Acid Red 426 as a histological stain.

Signaling Pathways

There is no information available to suggest that Acid Red 426 is involved in or used to study

any biological signaling pathways.

Conclusion

The available data on Acid Red 426 (CAS 118548-20-2) is currently insufficient to produce a
detailed technical guide for a research audience. Its applications appear to be confined to
industrial dyeing processes. While the general properties of acid dyes suggest potential utility
in biological staining, no specific research has been published to validate such applications for
Acid Red 426. Researchers interested in the potential of this dye would need to undertake
foundational studies to determine its efficacy and specificity in a research context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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